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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313 Get Quote

Ensuring the safe and compliant disposal of laboratory reagents is paramount for maintaining a

secure research environment and adhering to regulatory standards. This guide provides

detailed procedures for the proper disposal of BODIPY™ 558/568 C12, a fluorescent fatty acid

analog commonly used for lipid droplet analysis.

Safety and Hazard Assessment
According to the Safety Data Sheet (SDS), BODIPY™ 558/568 C12 is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] However, it is designated as a water hazard class 1, indicating it is

slightly hazardous to aquatic environments.[1] Therefore, large quantities or undiluted product

should be prevented from entering groundwater, watercourses, or sewage systems.[1]

For personal protection, standard laboratory practices should be followed. While no special

measures are required for handling, it is the user's responsibility to establish appropriate

methods for personal protection based on their specific conditions of use.[1]

Quantitative Safety Data Summary:
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Hazard Classification
System

Rating Interpretation

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Minimal Hazard[1]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 Minimal Hazard[1]

GHS Hazard Class Not Classified Not considered hazardous[1]

Water Hazard Class 1 (Self-assessment) Slightly hazardous for water[1]

Step-by-Step Disposal Protocol
The recommended disposal method for BODIPY™ 558/568 C12 depends on the quantity of

waste.

For Small Quantities:

Assessment: Identify if the waste material containing BODIPY™ 558/568 C12 is a small

quantity.

Disposal: The SDS from Cayman Chemical suggests that smaller quantities can be disposed

of with household waste.[1] However, it is crucial to consult and adhere to your institution's

specific guidelines for laboratory waste, which may have stricter requirements.

Logistics: If permitted by your institution, dispose of the small quantity in the appropriate

general waste stream.

For Large Quantities or Undiluted Product:

Containment: Ensure the material is in a suitable, sealed container to prevent leakage.

Waste Stream: Do not dispose of large quantities or undiluted product in general waste or

down the drain.[1] This material should be treated as chemical waste.

Labeling: Clearly label the waste container with the contents, including the name "BODIPY™

558/568 C12" and any solvents used.
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Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal service. Follow all institutional and local

regulations for hazardous waste disposal.

Disposal of Contaminated Packaging:

Decontamination: If possible and safe, rinse the empty container with a suitable solvent (e.g.,

DMSO, dimethylformamide, ethanol) to remove residual dye. The rinsate should be collected

and disposed of as chemical waste.

Disposal of Uncleaned Packaging: If the packaging cannot be decontaminated, it must be

disposed of according to official regulations for chemical waste.[1] Consult your EHS

department for the proper procedure.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

BODIPY™ 558/568 C12.
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Caption: Disposal workflow for BODIPY 558/568 C12.
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Experimental Protocols Cited
This document is based on safety and disposal information and does not cite specific

experimental protocols for the use of BODIPY™ 558/568 C12. For protocols on its application

in live-cell imaging and monitoring lipid droplet dynamics, please refer to relevant research

articles and technical datasheets provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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